Cas no 1418117-77-7 (Benzyl 5-Methoxy(Methyl)Amino-5-Oxopentanoate)

• Product Name: Benzyl 5-Methoxy(Methyl)Amino-5-Oxopentanoate
• CAS No: 1418117-77-7
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD22683326
• CID: 1057320
• Update Time: 2025-10-29

Benzyl 5-Methoxy(Methyl)Amino-5-Oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Benzyl 5-[Methoxy(methyl)amino]-5-oxopentanoate
• benzyl 5-(methoxy(methyl)amino)-5-oxopentanoate
• 6539AJ
• TRA0001147
• SY022563
• BENZYL5-[METHOXY(METHYL)AMINO]-5-OXOPENTANOATE
• Benzyl 5-Methoxy(Methyl)Amino-5-Oxopentanoate

• MDL： MFCD22683326
• Inchi： 1S/C14H19NO4/c1-15(18-2)13(16)9-6-10-14(17)19-11-12-7-4-3-5-8-12/h3-5,7-8H,6,9-11H2,1-2H3
• InChI Key： JVFCLXXADNWCBR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCC(N(C)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 287
• Topological Polar Surface Area: 55.8

Additional information on Benzyl 5-Methoxy(Methyl)Amino-5-Oxopentanoate

Benzyl 5-Methoxy(Methyl)Amino-5-Oxopentanoate: A Comprehensive Overview

Benzyl 5-Methoxy(Methyl)Amino-5-Oxopentanoate, identified by the CAS number 1418117-77-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The name itself suggests a complex molecular structure, with the benzyl group attached to a pentanoate moiety that includes both methoxy and methylamino substituents at the 5-position.

The molecular structure of Benzyl 5-Methoxy(Methyl)Amino-5-Oxopentanoate comprises a benzene ring connected via an ethyl group to a pentanoic acid derivative. The pentanoate moiety is substituted at the 5-position with both a methoxy group and a methylamino group, creating a highly functionalized molecule. This arrangement of substituents is thought to influence the compound's pharmacokinetic properties, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of Benzyl 5-Methoxy(Methyl)Amino-5-Oxopentanoate in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property has been particularly valuable in the formulation of anti-cancer agents, where improving drug delivery efficiency is critical for effective treatment.

In addition to its role in drug delivery, Benzyl 5-Methoxy(Methyl)Amino-5-Oxopentanoate has shown promise in the field of biochemistry as a modulator of enzyme activity. Studies have demonstrated its ability to inhibit certain proteases, which are enzymes involved in protein degradation. This inhibition could have implications for treating conditions associated with excessive protease activity, such as inflammatory diseases and neurodegenerative disorders.

The synthesis of Benzyl 5-Methoxy(Methyl)Amino-5-Oxopentanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzyl ester, followed by selective substitution reactions to introduce the methoxy and methylamino groups at the desired positions. The optimization of these steps has been crucial in achieving high yields and purity levels necessary for pharmacological testing.

From an environmental standpoint, researchers have also investigated the biodegradability of Benzyl 5-Methoxy(Methyl)Amino-5-Oxopentanoate. Initial findings suggest that under specific microbial conditions, the compound can undergo enzymatic degradation, reducing its persistence in natural ecosystems. This is an important consideration for its large-scale production and use in pharmaceuticals.

In conclusion, Benzyl 5-Methoxy(Methyl)Amino-5-Oxopentanoate represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique molecular structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development.